Cas no 2138055-73-7 (rac-2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-ylacetic acid)

• Product Name: rac-2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-ylacetic acid
• CAS No: 2138055-73-7
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 6349583
• PubChem ID: 132354035
• Update Time: 2025-05-30

rac-2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-ylacetic acid
• 2138055-73-7
• rac-2-[(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrol-3-yl]acetic acid
• EN300-1178029

• Inchi： 1S/C8H13NO4S/c10-8(11)1-5-4-14(12,13)7-3-9-2-6(5)7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7-/m1/s1
• InChI Key： ZCPXPFGVAIHLQX-FSDSQADBSA-N
• SMILES： S1(C[C@@H](CC(=O)O)[C@H]2CNC[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 91.8Ų

Additional information on rac-2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrol-3-ylacetic acid

Racemic 2-(3R,3aR,6aR)-1,1-Dioxo-Hexahydro-2H-1λ6-Thieno[2,3-c]pyrrol-3-Ylacetic Acid: A Comprehensive Overview

Racemic 2-(3R,3aR,6aR)-1,1-Dioxo-Hexahydro-2H-1λ6-Thieno[2,3-c]pyrrol-3-Ylacetic Acid is a complex organic compound with the CAS Registry Number 2138055-73-7. This compound belongs to the class of thienopyrrole derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in pharmacology and material science. The molecule's structure is characterized by a thienopyrrole ring system with a dioxo group and an acetic acid substituent, making it a promising candidate for various chemical and biological studies.

The thienopyrrole framework in this compound is notable for its aromaticity and flexibility, which contribute to its versatility in chemical reactions. Recent studies have explored the synthesis of this compound through multi-step processes involving organocatalytic reactions and transition metal-mediated coupling techniques. These methods have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

One of the most exciting developments involving racemic 2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrol-3-ylacetic acid is its role in drug discovery. Researchers have identified potential pharmacological activities associated with this compound, particularly in the context of neurodegenerative diseases and cancer therapy. Preclinical studies suggest that the compound may exhibit anti-inflammatory and antioxidant properties, which could be harnessed to develop novel therapeutic agents.

Moreover, the stereochemistry of this compound plays a crucial role in its biological activity. The racemic mixture designation indicates that both enantiomers are present in equal proportions. However, ongoing research is focused on isolating individual enantiomers to assess their specific effects. This approach could lead to the development of enantioselective drugs with improved efficacy and reduced side effects.

In terms of synthesis optimization, recent advancements have been made in reducing the number of reaction steps while maintaining high stereochemical control. For instance, the use of asymmetric induction techniques has enabled the selective formation of the desired stereoisomers during key steps of the synthesis process. These innovations not only streamline production but also align with green chemistry principles by minimizing waste and energy consumption.

Another area of interest is the exploration of thienopyrrole derivatives as building blocks for advanced materials. The unique electronic properties of these compounds make them potential candidates for applications in organic electronics and optoelectronics. Researchers are investigating their use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where their ability to modulate electronic transitions could enhance device performance.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular properties of racemic 2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrol-3-ylacetic acid. Advanced quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These findings are being utilized to design more efficient synthetic pathways and predict biological interactions.

In conclusion, racemic 2-(3R,3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrol-3-Ylacetic Acid (CAS No: 2138055-73-7) stands at the forefront of chemical innovation due to its versatile structure and promising applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicine and materials science.